Cas no 1095507-52-0 (1-(3-methylbutyl)-1H-indol-6-amine)

• Product Name: 1-(3-methylbutyl)-1H-indol-6-amine
• CAS No: 1095507-52-0
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 6261635
• PubChem ID: 43308843
• Update Time: 2025-10-28

1-(3-methylbutyl)-1H-indol-6-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylbutyl)-1H-indol-6-amine
• 1095507-52-0
• EN300-1106531
• CS-0284250
• 1-Isopentyl-1h-indol-6-amine

• Inchi： 1S/C13H18N2/c1-10(2)5-7-15-8-6-11-3-4-12(14)9-13(11)15/h3-4,6,8-10H,5,7,14H2,1-2H3
• InChI Key： JRWIAEGLDGZTMN-UHFFFAOYSA-N
• SMILES： N1(C=CC2C=CC(=CC1=2)N)CCC(C)C

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(3-methylbutyl)-1H-indol-6-amine

Introduction to 1-(3-methylbutyl)-1H-indol-6-amine (CAS No. 1095507-52-0)

1-(3-methylbutyl)-1H-indol-6-amine, identified by its Chemical Abstracts Service (CAS) number 1095507-52-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This indole derivative has garnered attention due to its unique structural features and potential applications in drug discovery and therapeutic development. The compound’s molecular structure, featuring a 3-methylbutyl side chain attached to the 1H-indol-6-amine core, suggests a potential for diverse biological interactions, making it a subject of interest for researchers exploring novel pharmacophores.

The indole scaffold is a well-documented motif in medicinal chemistry, known for its presence in numerous bioactive molecules, including natural products and synthetic drugs. The amine functional group at the 6-position of the indole ring enhances the compound’s reactivity, enabling further derivatization and modification. These characteristics make 1-(3-methylbutyl)-1H-indol-6-amine a versatile building block for synthesizing more complex molecules with tailored biological activities.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. Studies have highlighted their roles in various biological pathways, including modulation of neurotransmitter systems, immune responses, and anti-inflammatory actions. The 3-methylbutyl substituent in this compound may contribute to its pharmacokinetic properties, influencing solubility, metabolic stability, and target binding affinity. Such structural features are often carefully considered during drug design to optimize efficacy and minimize side effects.

Current research in pharmaceutical chemistry increasingly emphasizes the development of targeted therapies with improved selectivity and reduced toxicity. Compounds like 1-(3-methylbutyl)-1H-indol-6-amine are being explored for their potential in modulating specific enzymes or receptors involved in disease processes. For instance, indole derivatives have shown promise in preclinical studies as inhibitors of certain kinases or as modulators of ion channels, which are critical targets in conditions such as cancer, neurodegenerative disorders, and cardiovascular diseases.

The synthesis of 1-(3-methylbutyl)-1H-indol-6-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the indole core efficiently. These techniques not only enhance synthetic efficiency but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

The pharmacological evaluation of 1-(3-methylbutyl)-1H-indol-6-amine has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated its interaction with various biological targets, suggesting multiple potential therapeutic applications. For example, preliminary studies indicate that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation or cancer progression. Additionally, its ability to cross the blood-brain barrier could make it a candidate for treating central nervous system disorders.

The development of novel drug candidates relies heavily on robust analytical techniques to characterize their chemical properties and assess their safety profiles. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to confirm the identity and purity of 1-(3-methylbutyl)-1H-indol-6-amine. These analytical methods provide critical data for understanding its behavior in biological systems and for optimizing its formulation as a drug.

The future prospects of 1-(3-methylbutyl)-1H-indol-6-amine in pharmaceutical research are promising. Ongoing studies aim to elucidate its mechanism of action at a molecular level and to explore its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into tangible therapeutic benefits for patients.

In conclusion,1-(3-methylbutyl)-1H-indol-6-amine (CAS No. 1095507-52-0) represents a valuable asset in the pharmaceutical chemist’s toolkit. Its unique structural features and demonstrated biological activity position it as a promising candidate for further exploration in drug discovery. As research advances, this compound is likely to play an increasingly important role in developing innovative treatments for various diseases.